1-Nitro-4-(2,2,2-trifluoro-1,1-dimethyl-ethoxy)-benzene

• Molecular Formula: C10H10F3NO3
• Molecular Weight: 249.19 g/mol
• IUPAC Name: 1-nitro-4-(1,1,1-trifluoro-2-methylpropan-2-yl)oxybenzene
• InChI: InChI=1S/C10H10F3NO3/c1-9(2,10(11,12)13)17-8-5-3-7(4-6-8)14(15)16/h3-6H,1-2H3
• InChI Key: YJKWHZXHNWMZOW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(F)(F)F)OC1=CC=C(C=C1)[N+](=O)[O-]

Description

1-Nitro-4-(2,2,2-trifluoro-1,1-dimethyl-ethoxy)-benzene is a useful research compound. Its molecular formula is C10H10F3NO3 and its molecular weight is 249.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 1-fluoro-4-nitro-benzene (2.82 g) and 1,1,1-trifluoro-2-methyl-propan-2-ol (2.3 ml) in DMF (90 ml) under an argon atmosphere was added under ice cooling NaH (0.914 g, 55% suspension in oil) and the mixture was stirred for 3 h at RT. It was then partitioned between diethyl ether and water, the layers were separated, dried over Na2SO4 and the solvent was evaporated off to give 1-nitro-4-(2,2,2-trifluoro-1,1-dimethyl-ethoxy)-benzene as a brown oil (4.9 g) that was used in the next step without further purification.